2-(2-fluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-(1-methylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C14H19FN2O2/c1-17-8-6-11(7-9-17)16-14(18)10-19-13-5-3-2-4-12(13)15/h2-5,11H,6-10H2,1H3,(H,16,18)
• InChI Key: RXOQKOBELVGQKL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC(=O)COC2=CC=CC=C2F
• Molecular Formula: C14H19FN2O2
• Molecular Weight: 266.31 g/mol

Description

2-(2-fluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential application in various biomedical studies. This compound is known for its ability to interact with various biological pathways, making it a valuable tool for investigating the underlying mechanisms of several diseases.

Mechanism of Action

The mechanism of action of 2-(2-fluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide involves its ability to interact with various biological pathways, including the inhibition of several enzymes and receptors. This compound has been shown to possess potent activity against several targets, including the histone deacetylase enzyme, which is known to play a critical role in several diseases, including cancer.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2-fluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide have been extensively studied in various in vitro and in vivo models. This compound has been shown to possess potent anti-inflammatory and anti-cancer activity, making it a valuable tool for investigating the underlying mechanisms of several diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-fluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide in lab experiments include its potent activity against several biological targets, making it a valuable tool for investigating the underlying mechanisms of several diseases. However, the limitations of this compound include its potential toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are several future directions for the study of 2-(2-fluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide. These include investigating its potential application in the treatment of various diseases, including cancer, inflammation, and neurological disorders. Further studies are also needed to determine its optimal dosage and administration, as well as its potential toxicity in humans. Additionally, the development of novel analogs of this compound may lead to the discovery of more potent and selective inhibitors of various enzymes and receptors.

Synthesis Methods

The synthesis of 2-(2-fluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide can be achieved through a multistep process involving the use of various reagents and solvents. The first step involves the reaction of 2-fluorophenol with 1-methyl-4-piperidone in the presence of a base catalyst to produce the intermediate product. The intermediate product is then reacted with acetic anhydride to form the final product.

Scientific Research Applications

The compound 2-(2-fluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide has been extensively studied for its potential application in various scientific research studies. It has been shown to possess potent activity against several biological targets, including various enzymes and receptors. This makes it a valuable tool for investigating the underlying mechanisms of several diseases, including cancer, inflammation, and neurological disorders.